Cas no 42293-38-9 (Benzoyl chloride,4-hydroxy-3,5-dimethyl-)

• Product Name: Benzoyl chloride,4-hydroxy-3,5-dimethyl-
• CAS No: 42293-38-9
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 325053
• PubChem ID: 21554712
• Update Time: 2025-04-19

Benzoyl chloride,4-hydroxy-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-hydroxy-3,5-dimethyl-
• 4-hydroxy-3,5-dimethylbenzoyl chloride
• Benzoyl chloride, 4-hydroxy-3,5-dimethyl- (9CI)
• DTXSID90615829
• SCHEMBL11807871
• 42293-38-9

• Inchi： 1S/C9H9ClO2/c1-5-3-7(9(10)12)4-6(2)8(5)11/h3-4,11H,1-2H3
• InChI Key： CGGXEGKLCZAVQF-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)C(=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives